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Compound of Interest

Compound Name: Chloral

Cat. No.: B1216628 Get Quote

For Immediate Implementation: This guide provides essential safety protocols, operational

procedures, and disposal plans for the handling of chloral in research and development

settings. Adherence to these guidelines is critical for ensuring the safety of all laboratory

personnel.

Chloral is a toxic and corrosive compound that demands rigorous safety measures. This

document outlines the necessary personal protective equipment (PPE), step-by-step handling

procedures, and compliant disposal methods to mitigate risks and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is the first line of defense against the hazards associated with

chloral. All personnel must be proficient in the proper use and limitations of their protective

equipment.
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Protection Type Required Equipment
Key Specifications & Best
Practices

Eye & Face Protection
Chemical Splash Goggles &

Face Shield

Goggles must be tightly fitting

and conform to ANSI Z87.1

standards. A face shield should

be worn over goggles to

provide maximum protection

against splashes. Contact

lenses should not be worn

when handling chloral.

Skin & Body Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. It is advisable

to double-glove and to change

gloves immediately if

contamination is suspected.[1]

Chemical-Resistant Apron or

Lab Coat

A chemical-resistant apron or a

fully buttoned lab coat made of

appropriate material should be

worn over personal clothing.

Full-Length Pants & Closed-

Toe Shoes

Legs and feet must be fully

covered to prevent any skin

exposure.

Respiratory Protection NIOSH-Approved Respirator

A respirator may be required if

working outside of a certified

chemical fume hood or if there

is a potential for exceeding

exposure limits. A formal

respiratory protection program,

including fit testing, is

necessary for all respirator

use.
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All procedures involving chloral must be conducted within a certified chemical fume hood to

control vapor exposure. An emergency eyewash station and safety shower must be readily

accessible.

Pre-Handling Checklist:
Verify Fume Hood Functionality: Ensure the chemical fume hood is operational with

adequate airflow.

Assemble all necessary materials: Have all required equipment and reagents within the fume

hood to minimize movement in and out of the workspace.

Review Safety Data Sheet (SDS): Always consult the most recent SDS for chloral before

beginning any work.

Don appropriate PPE: Put on all required personal protective equipment as detailed in the

table above.

Step-by-Step Handling Procedure:
Dispensing: Carefully dispense the required amount of chloral, avoiding splashing. Use

appropriate tools for transfer.

Reactions: When used in reactions, add chloral slowly to the reaction mixture. Be aware of

any potential exothermic reactions.

Post-Handling: Tightly seal the primary container of chloral after use.

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with chloral using an appropriate cleaning agent.
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Health Hazard and Toxicity Data
Chloral is toxic if swallowed and causes skin and eye irritation.[2] Prolonged or repeated

exposure can lead to adverse health effects. It is crucial to be aware of the toxicological data;

however, it should be noted that no official occupational exposure limits (PEL, TWA, STEL)

have been established for chloral.

Toxicity Data Value Species

LD50 Oral 479 mg/kg Rat

LD50 Dermal 3030 mg/kg Rat

LC50 Inhalation 2.12 mg/L (4 h) Rat

Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[4]

Disposal Plan
All chloral waste, including empty containers and contaminated materials, must be treated as

hazardous waste.

Waste Collection: Collect all chloral-contaminated waste in a designated, properly labeled,

and sealed container.
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Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Disposal: Dispose of hazardous waste through a licensed and certified hazardous waste

disposal company, in accordance with all local, state, and federal regulations. In states that

have adopted the Pharmaceutical Rule, expired chloral hydrate should be disposed of in a

DEA-registered incinerator.[5] Do not dispose of chloral down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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